Cas no 20802-02-2 (Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis[4-methoxy-)

• Product name: Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis[4-methoxy-
• CAS No: 20802-02-2
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 289347
• PubChem ID: 1550095

Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-[1-(4-methoxyphenyl)prop-1-en-2-yl]benzene
• 20802-02-2
• A816851
• BOXKCNFVZZMEER-OUKQBFOZSA-
• 1-Methoxy-4-[(1E)-2-(4-methoxyphenyl)-1-propenyl]benzene #
• InChI=1/C17H18O2/c1-13(15-6-10-17(19-3)11-7-15)12-14-4-8-16(18-2)9-5-14/h4-12H,1-3H3/b13-12+
• 1-Propene, 1,2-bis(4-methoxyphenyl)-
• NSC-74330
• 1-methoxy-4-[(E)-1-(4-methoxyphenyl)prop-1-en-2-yl]benzene
• AB-131/42301459
• 1-methoxy-4-[2-(4-methoxyphenyl)-1-methylvinyl]benzene
• NSC74330
• BOXKCNFVZZMEER-OUKQBFOZSA-N
• SCHEMBL20457122
• Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis[4-methoxy-

• Inchi： InChI=1S/C17H18O2/c1-13(15-6-10-17(19-3)11-7-15)12-14-4-8-16(18-2)9-5-14/h4-12H,1-3H3/b13-12-
• InChI Key： BOXKCNFVZZMEER-SEYXRHQNSA-N
• SMILES： COC1=CC=C(/C=C(\C2=CC=C(OC)C=C2)/C)C=C1

Computed Properties

• Exact Mass: 254.13074
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46